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Compound of Interest

Compound Name: Dideuteriomethanone

Cat. No.: B124363

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dideuteriomethanone
(CD20), also known as deuterated formaldehyde, a compound increasingly utilized in
specialized applications within pharmaceutical research and development, including
proteomics and synthetic chemistry.[1][2] Given its hazardous properties, a thorough
understanding of its characteristics and the implementation of stringent safety protocols are
imperative for all personnel.

Physicochemical and Toxicological Profile

Dideuteriomethanone is the deuterated analog of formaldehyde.[1][2] While its chemical
reactivity is similar to formaldehyde, the deuterium substitution can lead to different reaction
kinetics, a principle known as the kinetic isotope effect, which is leveraged in mechanistic
studies.[2] It is typically supplied as a 20% solution in deuterium oxide (D20).[1][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Dideuteriomethanone is presented
in Table 1. This data is essential for the design of safe experimental and storage conditions.
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Property Value Reference
Molecular Formula CD20 [1114]
Molecular Weight 32.04 g/mol [1][5]
Appearance Colorless solution [6]

Boiling Point Not available

Flash Point > 230 °F [5][6]
Density 0.684 g/cm?3 [4]

Vapor Pressure

3460 mmHg at 25°C

[4]

Solubility

Sparingly soluble in water and

slightly soluble in methanol.

[5]16]

Storage Temperature

2°C-8°C

[1]3]

Toxicological Data

Dideuteriomethanone solution is classified as toxic and corrosive. Its health hazards are

primarily associated with the properties of formaldehyde. Chronic exposure to formaldehyde

has been linked to significant deleterious health effects.[7] A summary of its hazard

classifications is provided in Table 2.
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Hazard Class GHS Classification

Acute Toxicity (Oral) Toxic if swallowed.[3]

Acute Toxicity (Dermal) Toxic in contact with skin.

Acute Toxicity (Inhalation) Fatal if inhaled.[8]

Skin Corrosion/Irritation Causes severe skin burns and eye damage.[3]
Serious Eye Damage/Irritation Causes serious eye damage.[1]

Respiratory or Skin Sensitization May cause an allergic skin reaction.[1][8]
Germ Cell Mutagenicity Suspected of causing genetic defects.[8]
Carcinogenicity May cause cancer.[1][8]

Causes damage to organs (Eyes, Central
Specific Target Organ Toxicity (Single Exposure)  nervous system).[8] May cause respiratory
irritation.[1][8]

Hazardous to the Aquatic Environment Toxic to aquatic life.[8][9]

Hazard Identification and Control

The primary hazards associated with Dideuteriomethanone solution are its toxicity, corrosivity,
and potential for causing cancer and genetic defects.[1][8] Engineering controls, administrative
controls, and personal protective equipment (PPE) are all critical for mitigating these risks.
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Personal Protective Equipment (PPE)

Use a respirator as determined by a risk assessment

Administrative Controls

Restrict access to authorized personnel Wear a flame-resistant lab coat

Engineering Controls

Ensure adequate ventilation Provide comprehensive training to all personnel Use chemical safety goggles and a face shield

Work in a certified chemical fume hood Develop and follow Standard Operating Procedures (SOPs) Wear appropriate chemical-resistant gloves

Click to download full resolution via product page
Caption: Hierarchy of controls for managing Dideuteriomethanone solution hazards.

Safe Handling and Experimental Protocols

Adherence to strict protocols is essential when working with Dideuteriomethanone solution to
minimize exposure risk.

General Handling Precautions

¢ Avoid Contact: Prevent all contact with skin, eyes, and clothing.[3][10]

e Avoid Inhalation: Do not breathe vapors or mists.[8] All work must be conducted in a properly
functioning chemical fume hood.[8]

o Personal Hygiene: Do not eat, drink, or smoke in areas where the solution is handled.[8][10]
Wash hands thoroughly after handling.[3][10]
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o Contaminated Clothing: Contaminated work clothing should not be allowed out of the
workplace and must be washed before reuse.[3][10]

Experimental Workflow

The following diagram outlines a safe workflow for experiments involving
Dideuteriomethanone solution.

Preparation:
- Assemble all necessary equipment and reagents.
- Don appropriate PPE.

v

Handling and Dispensing:
- Work within a chemical fume hood.
- Use appropriate tools for transfer (e.g., gastight syringe).

v

Reaction Setup:
- Perform the reaction in a closed system where possible.
- Ensure adequate cooling for exothermic reactions.

v

Reaction Work-up and Quenching:
- Quench unreacted Dideuteriomethanone with a suitable reagent (e.g., sodium bisulfite).

v

Waste Disposal:
- Collect all waste in clearly labeled, sealed containers.
- Dispose of as hazardous waste according to institutional and local regulations.

v

Decontamination:
- Decontaminate all surfaces and equipment.
- Remove and properly dispose of PPE.

Click to download full resolution via product page

Caption: A typical experimental workflow for using Dideuteriomethanone solution.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) o o ) ]
give artificial respiration. Seek immediate

medical attention.[3][10]

Immediately remove all contaminated clothing.

) Wash the affected area with soap and plenty of
Skin Contact . .

water for at least 15-20 minutes. Seek medical

attention.[3][10]

Immediately flush eyes with plenty of water for
at least 15-20 minutes, holding eyelids open.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[3][10]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[10]

Accidental Release Measures

o Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent the spill from entering drains or waterways.[3][10]

o Cleanup: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in
a sealed container for disposal. For large spills, contact emergency response personnel.

» Personal Protection: All personnel involved in cleanup must wear appropriate PPE, including
respiratory protection.[3]
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Storage and Disposal

Proper storage and disposal are crucial to prevent accidental exposure and environmental
contamination.

Storage Conditions

o Temperature: Store in a refrigerator at 2°C to 8°C.[1][3]

o Container: Keep the container tightly closed and in an upright position to prevent leakage.[3]

[8]
e Location: Store in a well-ventilated, secure area, away from incompatible materials.[8]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]

[9]

Disposal

Dispose of Dideuteriomethanone solution and any contaminated materials as hazardous
waste in accordance with all local, state, and federal regulations. Do not allow it to enter the
sewer system or waterways.[3]

Conclusion

Dideuteriomethanone solution is a valuable tool in modern research, but it poses significant
health risks. A comprehensive understanding of its properties and strict adherence to the safety
and handling protocols outlined in this guide are essential for protecting the health and safety
of laboratory personnel and the environment. All researchers, scientists, and drug development
professionals working with this compound must be thoroughly trained on these procedures and
have access to the appropriate safety equipment and emergency response resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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